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Compound of Interest

Compound Name: 4-(Tetradecylamino)butan-2-ol

Cat. No.: B089496

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

"4-(Tetradecylamino)butan-2-ol" is a cationic amphiphilic molecule with potential applications
in drug delivery and formulation development. Its structure, featuring a long hydrophobic
tetradecyl chain and a hydrophilic amino-alcohol head group, suggests it may be useful in the
formation of micelles, liposomes, or other nanopatrticle systems for the encapsulation and
delivery of therapeutic agents. Proper preparation of stock solutions is a critical first step for
accurate and reproducible downstream experiments. This document provides a detailed
protocol for the preparation, storage, and handling of "4-(Tetradecylamino)butan-2-ol" stock
solutions.

Physicochemical Data

A summary of the key physicochemical properties of "4-(Tetradecylamino)butan-2-ol" is
provided in the table below. This information is essential for accurate preparation of stock
solutions.
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Property Value

Chemical Name 4-(Tetradecylamino)butan-2-ol
Molecular Formula C1sH39NO

Molecular Weight 285.51 g/mol

CAS Number 143-26-0

(Assumed to be a solid or viscous liquid at room

Appearance
temperature)

Experimental Protocols
l. Preliminary Solubility Assessment

Due to the lack of specific solubility data for "4-(Tetradecylamino)butan-2-ol," a small-scale
solubility test is recommended to determine the optimal solvent and maximum practical

concentration.

Materials:

e "4-(Tetradecylamino)butan-2-ol"

¢ Dimethyl sulfoxide (DMSO)

o Ethanol (=99.5%, anhydrous)

e Chloroform

» Small glass vials with Teflon-lined caps
» Vortex mixer

o Water bath or heat block (optional)

Procedure:
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Weigh out a small, known amount of "4-(Tetradecylamino)butan-2-ol" (e.g., 1-5 mg) into
three separate vials.

To the first vial, add a small volume of DMSO (e.g., 100 pL) to test for a high concentration
stock.

To the second vial, add a small volume of ethanol.
To the third vial, add a small volume of chloroform.
Vortex each vial vigorously for 1-2 minutes.

Observe for complete dissolution. If the compound does not dissolve, gentle warming (e.g.,
to 37°C) may be applied. Caution: Chloroform is volatile and flammable; avoid heating in an
open container.

If the compound dissolves, incrementally add more solvent to determine the approximate
solubility limit.

Based on this assessment, select the most appropriate solvent for your desired stock
concentration. For biological applications, ethanol or DMSO are generally preferred over
chloroform.

Il. Protocol for Preparing a 10 mM Stock Solution in
Ethanol

This protocol describes the preparation of a 10 mM stock solution. The principles can be

adapted for other concentrations and solvents based on the preliminary solubility assessment.

Materials:

"4-(Tetradeylamino)butan-2-ol" (MW: 285.51 g/mol )

Ethanol (=99.5%, anhydrous)

Analytical balance

Glass vial with a Teflon-lined cap
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e Glass syringe or calibrated pipette

e Vortex mixer

» Argon or nitrogen gas (optional, for long-term storage)
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of "4-(Tetradecylamino)butan-2-ol" is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 285.51 g/mol x 1000 mg/g = 2.8551 mg

o Weigh the compound: Carefully weigh out approximately 2.86 mg of "4-
(Tetradecylamino)butan-2-ol" and transfer it to a clean, dry glass vial.

e Add solvent: Using a calibrated pipette or glass syringe, add 1.0 mL of anhydrous ethanol to
the vial.

» Dissolve the compound: Secure the cap tightly and vortex the vial until the compound is
completely dissolved. Gentle warming may be applied if necessary.

o Storage: For short-term storage, store the solution at 2-8°C. For long-term storage, it is
recommended to overlay the solution with an inert gas (argon or nitrogen) to prevent
oxidation and store at -20°C or -80°C in a tightly sealed vial.

Quantitative Data Summary

The following table provides example calculations for preparing stock solutions at different
concentrations.
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Desired Molecular Weight ( Mass per 1 mL of Volume of Solvent
Concentration g/mol) Solvent for 1 mg

1mM 285.51 0.286 mg 3.50 mL

5mM 285.51 1.43 mg 0.70 mL

10 mM 285.51 2.86 mg 0.35mL

25 mM 285.51 7.14 mg 0.14 mL

50 mM 285.51 14.28 mg 0.07 mL

Safety Precautions

e As "4-(Tetradecylamino)butan-2-ol" is a long-chain amine, it should be handled with
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.

¢ Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for this compound for specific handling and disposal
information.

» Organic solvents such as ethanol and chloroform are flammable and should be handled
away from ignition sources.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the
components in this protocol.
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Storage
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Caption: Workflow for preparing the stock solution.

4-(Tetradecylamino)butan-2-ol Organic Solvent
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Click to download full resolution via product page
Caption: Logical relationship of components.

¢ To cite this document: BenchChem. [Protocol for the Preparation of "4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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